Unii-9uku035ZD1
Overview
Description
MS-247 is a synthetic compound that binds to the DNA minor groove and cause anti tumor activity. (NCI)
Scientific Research Applications
Advancements in Inorganic Nanoparticle Synthesis
- The development of new materials is crucial in chemical research, impacting various industries and technologies. Innovations in electronics, for instance, have evolved due to discoveries in semiconducting materials (Cushing, Kolesnichenko, & O'Connor, 2004).
Translation of Research into Practical Innovations
- The transformation of basic scientific research into deployable innovations has a long history. Organizations like the National Collegiate Inventors and Innovators Alliance (NCIIA) play a role in converting scientific discoveries into viable, socially beneficial businesses (Giordan, Shartrand, Steig, & Weilerstein, 2011).
Collaborative Working Environments for Large Scale Models
- Large scientific applications benefit from collaborative working environments. Tools and software frameworks are essential for facilitating remote development, job submission, and data sharing, as seen in the Unified Air Pollution Model (UNI-DEM) project (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Role of Universities in Scientific Research
- Universities are critical in the national scientific landscape, serving as mainstays of basic research and agents of high-tech industrialization. They play a significant role in transforming scientific and technical achievements for economic advancement (Xian-guo, 2004).
Properties
| 191788-37-1 | |
Molecular Formula |
C42H48Cl2N6O8S3 |
Molecular Weight |
932 g/mol |
IUPAC Name |
[3-[[5-[6-[[4-[bis(2-chloroethyl)amino]phenyl]carbamoyl]-1H-benzimidazol-2-yl]-1-methylpyrrol-3-yl]amino]-3-oxopropyl]-dimethylsulfanium;4-methylbenzenesulfonate;4-methylbenzenesulfonic acid |
InChI |
InChI=1S/C28H32Cl2N6O2S.2C7H8O3S/c1-35-18-21(31-26(37)10-15-39(2)3)17-25(35)27-33-23-9-4-19(16-24(23)34-27)28(38)32-20-5-7-22(8-6-20)36(13-11-29)14-12-30;2*1-6-2-4-7(5-3-6)11(8,9)10/h4-9,16-18H,10-15H2,1-3H3,(H2-,31,32,33,34,37,38);2*2-5H,1H3,(H,8,9,10) |
InChI Key |
FGDAMRJAQQORJV-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)[O-].CN1C=C(C=C1C2=NC3=C(N2)C=C(C=C3)C(=O)NC4=CC=C(C=C4)N(CCCl)CCCl)NC(=O)CC[S+](C)C |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)[O-].CN1C=C(C=C1C2=NC3=C(N2)C=C(C=C3)C(=O)NC4=CC=C(C=C4)N(CCCl)CCCl)NC(=O)CC[S+](C)C |
synonyms |
MS 247 MS-247 MS247 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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